Cas no 80866-94-0 ((2-Methyl-3,5-dinitrophenyl)methanol)

• Product name: (2-Methyl-3,5-dinitrophenyl)methanol
• CAS No: 80866-94-0
• MF: C₈H₈N₂O₅
• MW: 212.15952
• CID: 722133
• PubChem ID: 600986

(2-Methyl-3,5-dinitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-3,5-dinitrophenyl)methanol
• 3,5-Dinitro-2-Methylbenzyl Alcohol
• Benzenemethanol,2-methyl-3,5-dinitro-
• 2-methyl-3,5-dinitrobenzyl alcohol
• InChI=1/C8H8N2O5/c1-5-6(4-11)2-7(9(12)13)3-8(5)10(14)15/h2-3,11H,4H2,1H
• AKOS022173584
• (2-METHYL-3,5-DINITRO-PHENYL)-METHANOL
• (2-Methyl-3,5-dinitrophenyl)methanol #
• FT-0641787
• NS00060901
• EINECS 279-597-7
• Benzenemethanol, 2-methyl-3,5-dinitro-
• EN300-1838109
• DTXSID501001600
• 2-Methyl-3,5-dinitrobenzyl alcohol, 97%
• HLBXFLNVFJFEKD-UHFFFAOYSA-N
• SCHEMBL1667948
• 80866-94-0
• DB-056475

• MDL： MFCD00044680
• Inchi： InChI=1S/C8H8N2O5/c1-5-6(4-11)2-7(9(12)13)3-8(5)10(14)15/h2-3,11H,4H2,1H3
• InChI Key： HLBXFLNVFJFEKD-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1CO)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.04300
• Monoisotopic Mass: 212.043321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 112
• XLogP3: 1.1

Experimental Properties

• Color/Form: solid
• Density: 1.481
• Melting Point: 86-89 °C (lit.)
• Boiling Point: 420.3°C at 760 mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.624
• PSA: 111.87000
• LogP: 2.35010
• Solubility: Not determined

(2-Methyl-3,5-dinitrophenyl)methanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

(2-Methyl-3,5-dinitrophenyl)methanol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes